5-Aminomethyl-1H-pyridin-2-one

Catalog No.
S689338
CAS No.
131052-84-1
M.F
C6H8N2O
M. Wt
124.14 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
5-Aminomethyl-1H-pyridin-2-one

Replace metabolically labile esters with a stable amide bioisostere. 5-Aminomethyl-1H-pyridin-2-one acts as a bifunctional 2-pyridone bioisostere, reducing clogP and preventing acyl glucuronide formation. It shows high chemoselectivity (up to 90% yield) in HATU/EDC couplings without pyridone protection, enabling efficient library synthesis. Validated in non-zinc-chelating MMP inhibitors and EZH2 inhibitors, ensuring correct enthalpic interactions. Stocked in research quantities for immediate shipping.

CAS Number

131052-84-1

Product Name

5-Aminomethyl-1H-pyridin-2-one

IUPAC Name

5-(aminomethyl)-1H-pyridin-2-one

Molecular Formula

C6H8N2O

Molecular Weight

124.14 g/mol

InChI

InChI=1S/C6H8N2O/c7-3-5-1-2-6(9)8-4-5/h1-2,4H,3,7H2,(H,8,9)

InChI Key

CSVYITCBZGOVBG-UHFFFAOYSA-N

SMILES

C1=CC(=O)NC=C1CN

Canonical SMILES

C1=CC(=O)NC=C1CN

Synonyms

5-(Aminomethyl)-1H-pyridin-2-one, 5-(Aminomethyl)-2-pyridone, 2-Hydroxy-5-(aminomethyl)pyridine, 5-(Aminomethyl)pyridin-2(1H)-one, 5-Aminomethyl-2-pyridinol

Purity

≥98%

Package Size

100 mg, 250 mg, 1 g, 5 g

5-Aminomethyl-1H-pyridin-2-one (CAS 131052-84-1) is a specialized heterocyclic building block characterized by a primary aminomethyl group and a tautomeric 2-pyridone core. In pharmaceutical procurement and medicinal chemistry, it is primarily sourced as a bifunctional amide bioisostere and polar scaffold. Unlike simple benzylamines or standard aminomethylpyridines, the 2-pyridone motif provides a bidentate hydrogen-bonding network—acting as both a donor and an acceptor—while demonstrating predictable tautomeric stability under physiological conditions. This dual functionality allows it to replace metabolically labile esters or carboxylates in drug design, effectively lowering the calculated partition coefficient (clogP) and attenuating metabolic clearance without sacrificing target binding affinity [1].

Research Fit

Heterocyclic building block combining pyridin-2-one core and aminomethyl substituent for polar scaffold design

Reported low lipophilicity and high topological polar surface area support aqueous-compatible synthesis steps

Supplied with purity specifications (HPLC) and storage under inert gas; review lot-specific data

Attempting to substitute 5-aminomethyl-1H-pyridin-2-one with lower-cost analogs such as 3-aminomethylpyridine or 4-aminomethylpyridine results in the critical loss of hydrogen-bond donor capacity. Standard pyridines possess only a single hydrogen-bond acceptor (the ring nitrogen), whereas the 2-pyridone core functions as a stable amide bioisostere capable of externalizing hydrogen bond acceptors to interact with specific enzyme pockets. Furthermore, substituting this compound with carboxylate-bearing analogs to achieve similar polar interactions introduces severe metabolic liabilities, such as unstable acyl glucuronide formation and off-target organic anion transporter activity. Procurement must strictly specify the 2-pyridone isomer to ensure the correct enthalpic interactions and metabolic stability are maintained during scale-up[1].

Substitution Risk

Pyridin-2-one carbonyl creates distinct polarity and hydrogen-bond profile vs. non-carbonyl aminomethylpyridines; these differences may shift solubility and interaction patterns.

Published SAR analyses show aminomethylpyridine modifications can yield discontinuous activity profiles; structurally similar analogs may not replicate target engagement.

Patent-specific scaffold identity in WDR5-MLL1 inhibitor families does not extend to generic aminomethylpyridine building blocks; freedom-to-operate context requires review.

High-Yield Amide Coupling Processability

In the synthesis of complex indole-based inhibitors, 5-aminomethyl-1H-pyridin-2-one demonstrates high chemoselectivity and processability. When subjected to standard peptide coupling conditions using HATU and an appropriate carboxylic acid, the primary aminomethyl group reacts cleanly, yielding the desired amide at 90% efficiency. The tautomeric 2-pyridone core does not competitively interfere with the coupling, eliminating the need for transient protection-deprotection steps of the pyridone oxygen or nitrogen [1].

Evidence DimensionAmide coupling yield and chemoselectivity
Target Compound Data90% isolated yield using HATU
Comparator Or BaselineUnprotected ambidentate heterocycles (which often require orthogonal protection)
Quantified DifferenceDirect high-yield coupling without the cost or step-count penalty of pyridone protection
ConditionsHATU-mediated coupling at room temperature in DMF/THF

High chemoselectivity without the need for protecting groups directly reduces step count and lowers overall manufacturing costs in library synthesis.

Lipophilicity (XLogP3)
Reported
-1.4 (Δ1.25 log units vs. 3-aminomethylpyridine)
Higher aqueous compatibility for polar assay conditions
Computed property; experimental logP may differ

Bioisosteric Replacement for Metabolic Stability

The 2-pyridone core of 5-aminomethyl-1H-pyridin-2-one serves as a highly effective bioisostere for esters and carboxylates in matrix metalloprotease (MMP) inhibitor design. While carboxylate anchors provide high binding affinity via salt bridges, they introduce liabilities such as acyl glucuronide formation. Replacing these motifs with the 5-aminomethyl-2-pyridone scaffold maintains equipotent enzyme inhibition by externalizing the hydrogen bond acceptor, while simultaneously attenuating metabolic clearance by optimizing the overall clogP of the molecule [1].

Evidence DimensionMetabolic liability and binding affinity
Target Compound DataMaintains equipotent enzyme inhibition with attenuated metabolic clearance
Comparator Or BaselineCarboxylate-bearing inhibitors (e.g., benchmark inhibitor 1)
Quantified DifferenceEliminates acyl glucuronide formation liability while maintaining 100% of the baseline potency
ConditionsIn vitro enzyme inhibition and metabolic clearance assays

Procuring this specific building block allows medicinal chemists to rescue potent but metabolically unstable leads by swapping problematic esters for a stable 2-pyridone motif.

Topological PSA
Reported
55.1 Ų (+42% vs. 3-aminomethylpyridine)
Supports reduced passive membrane permeability screening
Calculated from 2D structure; not experimental

Externalization of Hydrogen Bond Acceptors

Compared to standard pyridine isomers, 5-aminomethyl-1H-pyridin-2-one offers distinct spatial flexibility for hydrogen bonding. In structure-activity relationship (SAR) studies, the pyridone oxygen effectively externalizes the hydrogen bond acceptor, capturing critical polar enthalpic interactions in the enzyme pocket that are missed by simple 2-pyridyl or 3-pyridyl isomers. This spatial rearrangement is critical for maintaining potency when navigating away from direct metal-ion binding[1].

Evidence DimensionSpatial orientation of hydrogen bond acceptor and target potency
Target Compound DataPyridone C=O effectively externalizes the hydrogen bond acceptor
Comparator Or BaselineSimple pyridine analogs (e.g., 2-pyridyl isomers)
Quantified Difference2-pyridyl isomers lose potency, whereas the 2-pyridone analog maintains full equipotency to the benchmark
ConditionsCocrystallization and biochemical screening against MMP-13

Selecting the 2-pyridone over a standard pyridine ensures the correct spatial geometry for critical hydrogen-bonding interactions in challenging enzyme pockets.

H-Bond Capacity
Cross-study comparable
Target: 2 donors, 2 acceptors
Comparator: 1 donor, 1 acceptor
Enhanced intermolecular interaction potential
Doubled H-bond sites may alter binding modes
Patent Scaffold Identity
Class-level inference
Explicitly claimed in WDR5-MLL1 inhibitor patent families
May support epigenetic inhibitor discovery programs
Data to verify; patent analysis only
OPRD1 Binding
Cross-study comparable
AC50 = 30 µM (OPRD1) vs. DPP-4 IC50 = 10 nM (aminomethyl-pyridine analog)
Supports GPCR target validation studies
SPA assay; distinct target class from enzyme inhibitors

Synthesis of Matrix Metalloprotease (MMP) Inhibitors

5-Aminomethyl-1H-pyridin-2-one is a highly effective building block for designing non-zinc-chelating MMP inhibitors. Its ability to replace carboxylate groups prevents the formation of unstable acyl glucuronides and avoids off-target interactions with organic anion transporters, making it critical for developing safer therapeutics for arthritic disorders [1].

Development of Epigenetic Modulators (e.g., EZH2 Inhibitors)

Aminomethylpyridones are widely utilized as core scaffolds in the synthesis of histone methyltransferase inhibitors. The 2-pyridone motif effectively mimics the interactions of the bound S-adenosylmethionine (SAM) cofactor, providing essential hydrogen-bonding networks required for potent EZH2 inhibition[2].

Peptidomimetic Library Synthesis

Due to its high chemoselectivity in standard HATU/EDC-mediated amide couplings (achieving up to 90% yield without protecting the pyridone core), this compound is highly recommended for high-throughput library synthesis of peptidomimetics where an amide bioisostere is required to tune clogP and improve metabolic stability [1].

Application Fit

Application
Selection Property
Validation Focus
Peripheral restriction design
High polarity and hydrogen bonding capacity
Membrane permeability and CNS exclusion assay
WDR5-MLL1 inhibitor development
Patent-reported WDR5-MLL1 scaffold
Target engagement and SAR expansion
OPRD1 target validation
Reported OPRD1 binding (moderate affinity)
Orthosteric site ligand profiling
Supramolecular / crystallization studies
Enhanced H-bond donor/acceptor count
Co-crystal screening and packing analysis

XLogP3

-1.4

Wikipedia

5-(Aminomethyl)pyridin-2(1H)-one

Explore Compound Types